(4-Amino-3,5-dimethylphenyl)(cyclopropyl)methanol

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: (4-amino-3,5-dimethylphenyl)-cyclopropylmethanol
• InChI: InChI=1S/C12H17NO/c1-7-5-10(6-8(2)11(7)13)12(14)9-3-4-9/h5-6,9,12,14H,3-4,13H2,1-2H3
• InChI Key: HLBYCMKFDYJOTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)C)C(C2CC2)O

Description

(4-Amino-3,5-dimethylphenyl)(cyclopropyl)methanol is a chemical compound characterized by a unique molecular structure. It consists of a cyclopropyl group attached to a (4-amino-3,5-dimethylphenyl)methanol moiety, which contains an amino group and two methyl groups attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Amino-3,5-dimethylphenyl)(cyclopropyl)methanol can be achieved through several synthetic routes. One common method involves the reaction of 4-amino-3,5-dimethylbenzaldehyde with cyclopropylmagnesium bromide in the presence of a suitable catalyst . The reaction typically occurs under mild conditions and yields the desired product with high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

(4-Amino-3,5-dimethylphenyl)(cyclopropyl)methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide . The reactions are typically carried out under controlled conditions to ensure selectivity and yield.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

(4-Amino-3,5-dimethylphenyl)(cyclopropyl)methanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Amino-3,5-dimethylphenyl)(cyclopropyl)methanol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• (4-Amino-3,5-dimethylphenyl)methanol
• (4-Amino-3,5-dimethylphenyl)(cyclopropyl)amine
• (4-Amino-3,5-dimethylphenyl)(cyclopropyl)ketone

Uniqueness

(4-Amino-3,5-dimethylphenyl)(cyclopropyl)methanol is unique due to its specific molecular structure, which imparts distinct chemical and biological properties.